Cas no 1361482-88-3 (2-Amino-4-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 2-Amino-4-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361482-88-3
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 4968698
• Update Time: 2025-05-26

2-Amino-4-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H7Cl3N2/c12-7-4-8(13)11(9(14)5-7)6-1-2-16-10(15)3-6/h1-5H,(H2,15,16)
• InChI Key： DJPWSBQXTMLCOZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CN=C(C=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 4
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Amino-4-(2,4,6-trichlorophenyl)pyridine

Comprehensive Overview of 2-Amino-4-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361482-88-3)

2-Amino-4-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361482-88-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and trichlorophenyl substituent, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "2-Amino-4-(2,4,6-trichlorophenyl)pyridine synthesis", "CAS 1361482-88-3 applications", and "pyridine derivatives in drug discovery", reflecting its relevance in modern chemistry.

The structural features of 2-Amino-4-(2,4,6-trichlorophenyl)pyridine make it a versatile building block in medicinal chemistry. Its amino and halogenated phenyl groups enable diverse functionalization, aligning with trends in fragment-based drug design and targeted therapeutics. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. Searches for "halogenated pyridines in pharmaceuticals" and "CAS 1361482-88-3 solubility" underscore its practical utility in formulation development.

From an industrial perspective, CAS No. 1361482-88-3 is pivotal in optimizing synthetic routes for cost-effective production. Innovations in green chemistry have spurred interest in eco-friendly protocols for its preparation, with queries like "sustainable synthesis of 2-Amino-4-(2,4,6-trichlorophenyl)pyridine" gaining traction. The compound's stability under various pH conditions also makes it a candidate for catalysis and material science applications, particularly in designing organic electronic materials.

Analytical characterization of 2-Amino-4-(2,4,6-trichlorophenyl)pyridine relies on advanced techniques such as HPLC, NMR, and mass spectrometry, ensuring purity for high-value applications. FAQs like "How to analyze CAS 1361482-88-3?" and "spectral data of trichlorophenylpyridines" reflect the demand for reliable quality control methods. Furthermore, its compatibility with cross-coupling reactions positions it as a key player in polymer chemistry and nanotechnology research.

In summary, 2-Amino-4-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361482-88-3) exemplifies the intersection of innovation and practicality in chemical sciences. Its multifaceted applications—from drug development to advanced materials—resonate with contemporary scientific priorities, making it a subject of enduring interest across academia and industry.